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Compound of Interest

Compound Name: 3-(3-chlorophenyl)propanal

Cat. No.: B167172

An In-depth Technical Guide to 3-(3-chlorophenyl)propanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(3-chlorophenyl)propanal, a
key chemical intermediate with significant applications in synthetic chemistry and drug
discovery. This document details its chemical identity, physicochemical properties, synthesis
methodologies, safety protocols, and its role as a precursor in the development of
pharmacologically active compounds. The guide is intended to serve as a critical resource for
researchers and professionals engaged in organic synthesis and medicinal chemistry, offering
both foundational knowledge and practical insights to facilitate its effective and safe utilization
in a laboratory setting.

Chemical Identity and Molecular Structure

3-(3-chlorophenyl)propanal is an aromatic aldehyde characterized by a propanal group
attached to a chlorophenyl ring at the meta position. This substitution pattern is crucial for its
reactivity and subsequent use in multi-step syntheses.

o |[UPAC Name: 3-(3-chlorophenyl)propanal[1]

e Molecular Formula: CeHoCIO[1]
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Molecular Weight: 168.62 g/mol [1]

CAS Number: 136415-83-3[1]

SMILES String: Clclccecc(CCC=0)cl

InChl Key: GAMNINPBAOTMLA-UHFFFAOYSA-N

The presence of both an aldehyde functional group and a chlorinated aromatic ring makes 3-
(3-chlorophenyl)propanal a versatile bifunctional molecule. The aldehyde allows for
nucleophilic additions and reductions, while the chloro-substituted phenyl ring can participate in

various cross-coupling reactions.

Physicochemical Properties

Understanding the physical and chemical properties of 3-(3-chlorophenyl)propanal is
essential for its proper handling, storage, and application in experimental design. The
compound is a liquid at room temperature with a density greater than water.

Property Value Source
Form Liquid
Density 1.145 g/mL at 25 °C
Refractive Index n20/D 1.539
Flash Point > 110 °C (>230 °F) - closed
cup
Molecular Weight 168.62 g/mol [11121[3]
Molecular Formula CoHoCIO [1][2][3]

Synthesis Methodologies

The synthesis of 3-(3-chlorophenyl)propanal can be approached through several strategic
pathways. A common and effective method involves the selective oxidation of the
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corresponding primary alcohol, 3-(3-chlorophenyl)propan-1-ol. This precursor is readily
accessible and its oxidation provides a direct route to the target aldehyde.

Experimental Protocol: Oxidation of 3-(3-
chlorophenyl)propan-1-ol
This protocol describes a standard laboratory procedure for the synthesis of 3-(3-

chlorophenyl)propanal. The causality behind this choice of reaction is the high selectivity of
modern oxidizing agents for primary alcohols, minimizing over-oxidation to the carboxylic acid.

o Precursor Preparation: The starting material, 3-(3-chlorophenyl)propan-1-ol, can be
synthesized via reduction of a corresponding ester or acid, or procured from commercial
vendors.[4][5][6]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-(3-
chlorophenyl)propan-1-ol in a suitable organic solvent such as dichloromethane (DCM).

e Oxidation: Cool the solution in an ice bath. Add a mild and selective oxidizing agent, such as
Pyridinium chlorochromate (PCC) or a Dess-Martin periodinane-based reagent, portion-wise
to the stirred solution. The use of a mild oxidant is critical to prevent the formation of the
corresponding carboxylic acid.

¢ Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting alcohol is consumed.

o Work-up and Purification: Upon completion, quench the reaction and filter the mixture to
remove oxidant byproducts. The crude product is then purified using column chromatography
on silica gel to yield pure 3-(3-chlorophenyl)propanal.

Synthesis of 3-(3-chlorophenyl)propanal
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Caption: Workflow for the synthesis of 3-(3-chlorophenyl)propanal via alcohol oxidation.

Applications in Drug Development

3-(3-chlorophenyl)propanal serves as a valuable building block in the synthesis of more
complex molecules, particularly in the development of novel therapeutic agents. The aldehyde
functionality is a key handle for introducing nitrogen-containing heterocycles, a common motif
in many centrally acting drugs.

A significant application is in the synthesis of arylpiperazine derivatives. These scaffolds are
prevalent in compounds targeting serotonin and dopamine receptors, which are implicated in
depression and psychosis. For instance, derivatives of 1-(3-chlorophenyl)piperazine are core
components of antidepressant drugs.[7] The synthesis often involves a reductive amination
reaction between an aldehyde, like 3-(3-chlorophenyl)propanal, and a piperazine derivative.
This reaction forms a new carbon-nitrogen bond, extending the molecular framework to build
compounds with desired pharmacological profiles.[8]

Safety, Handling, and Storage

As a reactive chemical, proper safety precautions are imperative when handling 3-(3-
chlorophenyl)propanal. It is classified as hazardous under the Globally Harmonized System
(GHS).

GHS Hazard Classification
e Pictograms: GHSO05 (Corrosion), GHS07 (Exclamation Mark)

» Signal Word: Danger

e Hazard Statements:

[¢]

H302: Harmful if swallowed[1]

[¢]

H315: Causes skin irritation[1]

o

H317: May cause an allergic skin reaction[1]

o

H318: Causes serious eye damage|[1]
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o H335: May cause respiratory irritation[1]

Handling and Personal Protective Equipment (PPE)

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.[9]

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[9]

» Skin Protection: Use impervious gloves (e.g., nitrile rubber) and protective clothing to prevent
skin contact.[9][10]

o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[9]

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[10]

Conclusion

3-(3-chlorophenyl)propanal is a chemical intermediate of significant utility in organic
synthesis and medicinal chemistry. Its molecular structure offers dual reactivity, making it a
versatile precursor for a range of more complex molecules, including potential therapeutics.
This guide has provided essential technical information regarding its identity, properties,
synthesis, and safe handling to support its effective application by researchers and drug
development professionals. Adherence to the safety protocols outlined is crucial for mitigating
risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

